Cas no 379255-45-5 (2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide)

• Product Name: 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide
• CAS No: 379255-45-5
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 5225713
• Update Time: 2025-05-19

2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)-
• 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide

• Inchi： 1S/C10H11ClN2O4/c1-6-3-8(13(15)16)9(17-2)4-7(6)12-10(14)5-11/h3-4H,5H2,1-2H3,(H,12,14)
• InChI Key： DVKLSAODRDRXGI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C([N+]([O-])=O)C=C1C)(=O)CCl

Additional information on 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide

Research Brief on 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide (CAS: 379255-45-5)

2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide (CAS: 379255-45-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's structure, characterized by a chloroacetamide group attached to a methoxy-methyl-nitrophenyl moiety, suggests its reactivity and potential for further derivatization. Recent synthetic studies have highlighted its utility in the preparation of heterocyclic compounds, which are often pivotal in medicinal chemistry. For instance, researchers have employed 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide as a key intermediate in the synthesis of novel antimicrobial agents, leveraging its electrophilic properties to form bonds with nucleophilic species.

In addition to its synthetic applications, recent investigations have delved into the biological activities of this compound. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a scaffold for developing new antibiotics, particularly in light of the growing need for novel antimicrobial agents to combat drug-resistant pathogens.

Further research has explored the compound's mechanism of action, with some studies proposing that it interferes with bacterial cell wall synthesis or protein function. However, detailed mechanistic studies are still underway, and more data are needed to fully elucidate its biological targets. Additionally, computational modeling studies have been conducted to predict the compound's binding affinity to various bacterial enzymes, providing insights that could guide future drug design efforts.

Beyond its antimicrobial potential, 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide has also been investigated for its role in cancer research. Some studies have reported its ability to modulate specific signaling pathways in cancer cells, although these findings are still in the early stages. Researchers are particularly interested in its nitro group, which can be reduced to reactive intermediates capable of inducing oxidative stress in cancer cells.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Issues such as solubility, stability, and potential toxicity need to be addressed through further optimization and preclinical testing. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, may offer solutions to some of these challenges.

In conclusion, 2-chloro-N-(5-methoxy-2-methyl-4-nitrophenyl)acetamide (CAS: 379255-45-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from antimicrobial drug development to potential cancer therapeutics, though further studies are essential to fully realize its potential. Continued research efforts, particularly in mechanistic studies and formulation optimization, will be critical in advancing this compound toward clinical applications.